Cas no 26766-08-5 (Benzamide,N-[1-[2-(1H-indol-3-yl)-2-oxoacetyl]-4-piperidinyl]-)

• Product name: Benzamide,N-[1-[2-(1H-indol-3-yl)-2-oxoacetyl]-4-piperidinyl]-
• CAS No: 26766-08-5
• MF: C₂₂H₂₁N₃O₃
• MW: 375.42044
• CID: 261464
• PubChem ID: 213590

Benzamide,N-[1-[2-(1H-indol-3-yl)-2-oxoacetyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[1-[2-(1H-indol-3-yl)-2-oxoacetyl]-4-piperidinyl]-
• N-[1-[2-(1H-indol-3-yl)-2-oxoacetyl]piperidin-4-yl]benzamide
• DTXSID80181280
• 5-22-08-00094 (Beilstein Handbook Reference)
• N-(1-(Indol-3-ylglyoxyloyl)-4-piperidyl)benzamide
• 26766-08-5
• BRN 0449349
• Benzamide, N-(1-(indol-3-ylglyoxyloyl)-4-piperidyl)-

• Inchi： InChI=1S/C22H21N3O3/c26-20(18-14-23-19-9-5-4-8-17(18)19)22(28)25-12-10-16(11-13-25)24-21(27)15-6-2-1-3-7-15/h1-9,14,16,23H,10-13H2,(H,24,27)
• InChI Key： RONZXJXAGNDAAW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(=O)C(N2CCC(NC(=O)C3C=CC=CC=3)CC2)=O)=C1

Computed Properties

• Exact Mass: 375.15843
• Monoisotopic Mass: 375.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.678
• PSA: 82.27